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Abstract
This technical guide provides a comprehensive overview of 2-Cyclopropylisonicotinic acid
(CAS Number: 1216171-07-1), a heterocyclic compound of significant interest in medicinal

chemistry. The incorporation of a cyclopropyl moiety onto the isonicotinic acid scaffold presents

unique opportunities for modulating physicochemical and pharmacological properties. This

document delves into the compound's properties, proposes a logical synthetic pathway, and

explores its potential applications in drug discovery, supported by an analysis of the known

roles of cyclopropyl groups in pharmaceuticals. Furthermore, this guide outlines potential

analytical methodologies for its characterization and provides essential safety and handling

protocols.

Introduction: The Strategic Importance of the
Cyclopropyl Moiety
The cyclopropyl group is a small, rigid, three-membered carbocycle that has garnered

substantial attention in drug design. Its unique stereoelectronic properties can significantly

influence the biological activity and pharmacokinetic profile of a parent molecule.[1][2][3] The

introduction of a cyclopropyl ring can enhance metabolic stability by blocking sites susceptible

to oxidative metabolism, improve membrane permeability, and increase potency by locking the

molecule into a more favorable conformation for target binding.[4][5] 2-
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Cyclopropylisonicotinic acid, by combining this valuable functionality with the versatile

isonicotinic acid core, represents a promising building block for the development of novel

therapeutics.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-Cyclopropylisonicotinic
acid is fundamental for its application in research and development.

Property Value Source

CAS Number 1216171-07-1 Sunway Pharm Ltd.[6]

Molecular Formula C9H9NO2 Sunway Pharm Ltd.[6]

Molecular Weight 163.17 g/mol Sunway Pharm Ltd.[6]

Appearance Expected to be a solid General knowledge

Solubility

Expected to be soluble in

organic solvents and aqueous

base

General knowledge

pKa
Estimated to be around 4-5 for

the carboxylic acid
General knowledge

Synthesis of 2-Cyclopropylisonicotinic Acid: A
Proposed Pathway
While specific literature detailing the synthesis of 2-Cyclopropylisonicotinic acid is not readily

available, a plausible and efficient synthetic route can be devised based on established organic

chemistry principles and methodologies for the preparation of substituted isonicotinic acids. A

potential strategy involves a cross-coupling reaction starting from a halogenated isonicotinic

acid derivative.

Proposed Synthetic Workflow
A Negishi or Suzuki cross-coupling reaction would be a suitable approach. The following

diagram illustrates a conceptual workflow for the synthesis of 2-Cyclopropylisonicotinic acid.
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Caption: Proposed synthesis workflow for 2-Cyclopropylisonicotinic acid.

Step-by-Step Experimental Protocol (Hypothetical)
Esterification of 2-Chloroisonicotinic Acid:

Suspend 2-chloroisonicotinic acid in an appropriate alcohol (e.g., methanol or ethanol).

Add a catalytic amount of a strong acid (e.g., sulfuric acid).

Reflux the mixture until the reaction is complete (monitored by TLC).

Neutralize the reaction mixture and extract the ester with a suitable organic solvent.

Purify the ester by column chromatography. The synthesis of related 2-chloronicotinic acid

derivatives has been reported.[7]

Negishi Cross-Coupling:

In an inert atmosphere, dissolve the 2-chloroisonicotinic acid ester and a palladium

catalyst (e.g., Pd(PPh3)4) in an anhydrous solvent (e.g., THF).

Add a solution of a cyclopropylzinc reagent (e.g., cyclopropylzinc bromide) dropwise at

room temperature.
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Stir the reaction mixture at room temperature or with gentle heating until the starting

material is consumed.

Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the product with an organic solvent and purify by column chromatography.

Hydrolysis:

Dissolve the purified 2-cyclopropylisonicotinic acid ester in a mixture of an alcohol and

water.

Add a base (e.g., lithium hydroxide or sodium hydroxide) and stir the mixture at room

temperature until the ester is fully hydrolyzed.

Acidify the reaction mixture with a suitable acid (e.g., hydrochloric acid) to precipitate the

carboxylic acid.

Collect the solid by filtration, wash with water, and dry under vacuum to yield 2-
cyclopropylisonicotinic acid. A similar hydrolysis step is described in the synthesis of

halichonic acid.[8]

Applications in Drug Development: A Prospective
Analysis
The unique structural features of 2-Cyclopropylisonicotinic acid suggest its potential as a

valuable scaffold in drug discovery. The cyclopropyl group can confer several advantageous

properties to a drug candidate.[1][2][3]

Enhanced Metabolic Stability: The C-H bonds of a cyclopropyl ring are stronger than those in

aliphatic chains, making them less susceptible to oxidative metabolism by cytochrome P450

enzymes.[4] This can lead to a longer in vivo half-life and improved bioavailability.

Conformational Rigidity: The rigid nature of the cyclopropyl group can lock the molecule into

a specific conformation, which can enhance binding affinity and selectivity for a biological

target.[5]
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Improved Physicochemical Properties: The introduction of a cyclopropyl group can modulate

lipophilicity and other properties that influence absorption, distribution, metabolism, and

excretion (ADME).

Given these properties, 2-Cyclopropylisonicotinic acid and its derivatives could be explored

for a variety of therapeutic targets, including but not limited to:

Enzyme Inhibitors: The rigid structure could be exploited to design potent and selective

enzyme inhibitors.

Receptor Modulators: The conformational constraint could lead to high-affinity ligands for

various receptors.

Antimicrobial Agents: Isonicotinic acid derivatives, such as isoniazid, are known for their

antimycobacterial activity.[9][10] The addition of a cyclopropyl group could lead to novel

analogues with improved properties.

The following diagram illustrates the potential benefits of incorporating a cyclopropyl group into

a drug candidate.

Physicochemical & Pharmacokinetic Properties

Potential Therapeutic Outcomes

Cyclopropyl Group

Increased Metabolic StabilityConformational Rigidity Modulated Lipophilicity

Favorable ADME ProfileEnhanced Potency Improved Selectivity

Click to download full resolution via product page

Caption: Influence of the cyclopropyl group in drug design.
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Analytical Characterization
The structural elucidation and purity assessment of 2-Cyclopropylisonicotinic acid would rely

on a combination of standard analytical techniques.

Analytical Method Expected Observations

¹H NMR

Signals corresponding to the cyclopropyl

protons (typically in the upfield region, ~0.5-1.5

ppm), and aromatic protons of the pyridine ring.

The carboxylic acid proton would appear as a

broad singlet at a downfield chemical shift.

¹³C NMR

Resonances for the cyclopropyl carbons, the

carbons of the pyridine ring, and the carbonyl

carbon of the carboxylic acid.

Mass Spectrometry (MS)
The molecular ion peak corresponding to the

exact mass of the compound.

Infrared (IR) Spectroscopy

Characteristic absorption bands for the O-H

stretch of the carboxylic acid, the C=O stretch of

the carbonyl group, and C-H stretches of the

aromatic and cyclopropyl groups.

High-Performance Liquid Chromatography

(HPLC)

A single major peak indicating the purity of the

compound.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-Cyclopropylisonicotinic acid is not publicly

available, general precautions for handling similar chemical compounds should be strictly

followed. Based on the safety data for related compounds like 2-chloropyridine-3-carboxylic

acid and cyclopropylacetic acid, the following guidelines are recommended.[11][12]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab

coat, safety goggles, and chemical-resistant gloves.[12]
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Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors. Avoid contact with skin and eyes.[12] Do not eat, drink, or

smoke in the laboratory.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

First Aid:

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Move the person into fresh air and keep comfortable for breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention.[12]

Conclusion
2-Cyclopropylisonicotinic acid is a compound with significant potential in the field of

medicinal chemistry. Its unique combination of a cyclopropyl group and an isonicotinic acid core

makes it an attractive building block for the synthesis of novel drug candidates with potentially

enhanced pharmacological and pharmacokinetic properties. While further research is needed

to fully elucidate its synthetic pathways and biological activities, this technical guide provides a

solid foundation for researchers and drug development professionals interested in exploring the

therapeutic potential of this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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